N-[1-(4-Methylphenyl)sulfanylpropan-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide

• IUPAC Name: N-[1-(4-methylphenyl)sulfanylpropan-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H26N2OS/c1-4-11-21-12-9-17(10-13-21)19(22)20-16(3)14-23-18-7-5-15(2)6-8-18/h1,5-8,16-17H,9-14H2,2-3H3,(H,20,22)
• InChI Key: OCJUFORIKAESMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(C)NC(=O)C2CCN(CC2)CC#C
• Molecular Formula: C19H26N2OS
• Molecular Weight: 330.5 g/mol

Description

N-[1-(4-Methylphenyl)sulfanylpropan-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-[1-(4-Methylphenyl)sulfanylpropan-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in cell growth and proliferation, which may contribute to its anti-cancer properties. Additionally, the compound has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential use in treating neurodegenerative diseases.
Biochemical and Physiological Effects:
N-[1-(4-Methylphenyl)sulfanylpropan-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide has been shown to have a variety of biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes involved in cell growth and proliferation, which may contribute to its anti-cancer properties. Additionally, the compound has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential use in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(4-Methylphenyl)sulfanylpropan-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide in lab experiments is its potential to inhibit the growth of cancer cells. Additionally, the compound has been shown to have antioxidant and anti-inflammatory properties, which may be useful in studying the mechanisms of neurodegenerative diseases. However, one limitation of using the compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-[1-(4-Methylphenyl)sulfanylpropan-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide. One direction is to further investigate the compound's mechanism of action, particularly in relation to its anti-cancer properties. Additionally, further research is needed to determine the compound's potential use in treating neurodegenerative diseases. Finally, research is needed to determine the safety and toxicity of the compound in various applications.

Synthesis Methods

The synthesis of N-[1-(4-Methylphenyl)sulfanylpropan-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide involves the reaction of 4-methylthiophenol with 2-bromo-1-(prop-2-yn-1-yl)piperidine in the presence of a palladium catalyst. The resulting intermediate is then reacted with 4-cyanobenzyl bromide to yield the final product.

Scientific Research Applications

N-[1-(4-Methylphenyl)sulfanylpropan-2-yl]-1-prop-2-ynylpiperidine-4-carboxamide has been studied for its potential applications in medicinal chemistry. The compound has been shown to have activity against certain types of cancer cells, including breast and lung cancer cells. Additionally, the compound has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.